Cas no 139332-64-2 (DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole))

• Product Name: DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole)
• CAS No: 139332-64-2
• MF: C₁₂H₁₇N₅O₃S
• MW: 311.360080480576
• MDL: MFCD00191375
• CID: 187776
• PubChem ID: 87563173
• Update Time: 2025-11-01

DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole) Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonamide,N,N-dimethyl-7-(1-piperazinyl)-
• 4-(N,N-Dimethylsulfamoyl)-7-piperazino-benzofurazan
• N,N-dimethyl-7-piperazin-1-yl-2,1,3-benzoxadiazole-4-sulfonamide
• 4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole
• 4-(N,N-Dimethylaminosulfonyl)-7-piperazinobenzofurazan
• Dbd-PZ
• N,N-Dimethyl-7-piperazino-4-benzofurazansulfonamide
• N,N-Dimethyl-7-piperazino-4-benzofurazansulfonamide,DBD-PZ
• 4-(N,N-Dimethylaminosulphonyl)-7-(1-piperazinyl)-2,1,3-benzoxadiazole
• N,N-Dimethyl-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole-4-sulfonamide
• DBD-PZ [=4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole] [for HPLC Labeling]
• 7-(1-Piperazinyl)-N,N-dimethyl-4-benzofurazan sulfonamide
• MFCD00191375
• 4-Benzofurazansulfonamide, N,N-dimethyl-7-(1-piperazinyl)-
• D95250
• J-007265
• 2,1,3-Benzoxadiazole-4-sulfonamide, N,N-dimethyl-7-(1-piperazinyl)-
• CS-0328802
• AS-72212
• SCHEMBL14778790
• AKOS030530734
• 139332-64-2
• Dimethylaminosulfonylpiperazinobezoxadiazol
• N,N-dimethyl-7-(piperazin-1-yl)-2,1,3-benzoxadiazole-4-sulfonamide
• 4-(N,N-Dimethylsulfamoyl)-7-piperazino-benzofurazan, for fluorescence, >=99.0%
• DTXSID30161012
• DBD-PZ [=4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole]
• XFQLOSBBYVMBGT-UHFFFAOYSA-N
• DB-265978
• A5555
• DTXCID4083503
• DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole)

• MDL： MFCD00191375
• Inchi： 1S/C12H17N5O3S/c1-16(2)21(18,19)10-4-3-9(11-12(10)15-20-14-11)17-7-5-13-6-8-17/h3-4,13H,5-8H2,1-2H3
• InChI Key： XFQLOSBBYVMBGT-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C1=NON=2)N1CCNCC1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.10500
• Monoisotopic Mass: 311.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• Color/Form: Bright yellow powder
• Melting Point: 121.0 to 125.0 deg-C
• PSA: 99.95000
• LogP: 1.35730
• Solubility: Not determined

DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents Derivatization Reagents

Additional information on DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole)

Introduction to DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole): CAS No. 139332-64-2

DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole), with the Chemical Abstracts Service (CAS) number 139332-64-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structural features, which include a benzoxadiazole core and a piperazine moiety, making it a valuable scaffold for the development of novel pharmaceutical agents.

The benzoxadiazole core is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is known to exhibit properties such as fluorescence, which can be utilized in various analytical and imaging applications. The piperazine moiety, on the other hand, is a common pharmacophore that enhances the solubility and bioavailability of compounds, making it an attractive component in drug design.

Recent research has highlighted the potential of DBD-PZ in several therapeutic areas. One notable application is in the field of cancer research. Studies have shown that DBD-PZ can act as a potent inhibitor of specific kinases involved in cell proliferation and survival pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that DBD-PZ effectively inhibited the activity of Aurora kinases, which are crucial for mitotic progression and are often overexpressed in various types of cancer.

In addition to its anticancer properties, DBD-PZ has also shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that DBD-PZ can modulate the activity of certain ion channels and receptors in the brain, potentially offering neuroprotective effects. This makes it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease.

The N,N-dimethylaminosulfonyl group in DBD-PZ plays a crucial role in its biological activity. This functional group not only contributes to the overall stability and solubility of the compound but also enhances its binding affinity to target proteins. The sulfonyl group is known for its ability to form hydrogen bonds and electrostatic interactions, which are essential for achieving high selectivity and potency.

From a synthetic perspective, DBD-PZ can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a benzoxadiazole derivative with a piperazine-containing reagent, followed by functionalization with the dimethylaminosulfonyl group. The modular nature of this synthesis allows for easy modification and optimization of the compound's properties.

One of the key advantages of DBD-PZ is its low toxicity profile. Preclinical studies have shown that it exhibits minimal cytotoxicity at therapeutic concentrations, making it a safer candidate for clinical development. This is particularly important in drug design, where balancing efficacy and safety is crucial.

The potential applications of DBD-PZ extend beyond cancer and neurodegenerative diseases. Ongoing research is exploring its use in other areas such as inflammation and cardiovascular diseases. For example, preliminary studies have indicated that DBD-PZ can modulate inflammatory responses by inhibiting specific signaling pathways involved in inflammation.

In conclusion, DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole) with CAS No. 139332-64-2 is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and drug discovery.